Dicalcium Etidronate
Description
A diphosphonate which affects calcium metabolism. It inhibits ectopic calcification and slows down bone resorption and bone turnover.
properties
CAS RN |
34204-90-5 |
|---|---|
Product Name |
Dicalcium Etidronate |
Molecular Formula |
C2H4Ca2O7P2 |
Molecular Weight |
282.15 g/mol |
IUPAC Name |
dicalcium;1,1-diphosphonatoethanol |
InChI |
InChI=1S/C2H8O7P2.2Ca/c1-2(3,10(4,5)6)11(7,8)9;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);;/q;2*+2/p-4 |
InChI Key |
TUBWTBBJUXNAAK-UHFFFAOYSA-J |
SMILES |
CC(O)(P(=O)([O-])[O-])P(=O)([O-])[O-].[Ca+2].[Ca+2] |
Canonical SMILES |
CC(O)(P(=O)([O-])[O-])P(=O)([O-])[O-].[Ca+2].[Ca+2] |
Other CAS RN |
75323-71-6 |
synonyms |
(1-hydroxyethylene)diphosphonic acid (1-hydroxyethylene)diphosphonic acid, Tetrapotassium Salt 1 Hydroxyethane 1,1 Diphosphonate 1 Hydroxyethylidene 1,1 Bisphosphonate 1,1 hydroxyethylenediphosphonate 1,1-hydroxyethylenediphosphonate 1-Hydroxyethane-1,1-Diphosphonate 1-Hydroxyethylene Diphosphonate, Disodium 1-Hydroxyethylidene-1,1-Bisphosphonate Dicalcium EHDP Dicalcium Etidronate Didronel Diphosphonate, Disodium 1-Hydroxyethylene Diphosphonic Acid, Hydroxyethylidene Disodium 1 Hydroxyethylene Diphosphonate Disodium 1-Hydroxyethylene Diphosphonate Disodium Etidronate EHDP EHDP, Dicalcium Ethanehydroxydiphosphonate Ethanehydroxyphosphate Etidronate Etidronate Disodium Etidronate, Dicalcium Etidronate, Disodium Etidronate, Sodium Etidronate, Tetrapotassium Salt Etidronic Acid HEDP HEDSPA Hydroxyethanediphosphonate Hydroxyethylidene Diphosphonic Acid Phosphonic acid, (1-hydroxyethylidene)bis-, disodium salt Salt Etidronate, Tetrapotassium Sodium Etidronate Tetrapotassium Salt Etidronate Xidifon Xidiphon Xydiphone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-amine](/img/structure/B1218844.png)
